N-(5-benzyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)-4-(morpholinosulfonyl)benzamide hydrochloride

• IUPAC Name: N-(5-benzyl-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-yl)-4-morpholin-4-ylsulfonylbenzamide;hydrochloride
• InChI: InChI=1S/C24H26N4O4S2.ClH/c29-23(19-6-8-20(9-7-19)34(30,31)28-12-14-32-15-13-28)26-24-25-21-10-11-27(17-22(21)33-24)16-18-4-2-1-3-5-18;/h1-9H,10-17H2,(H,25,26,29);1H
• InChI Key: MZNCBDXMIPYMBF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=C1N=C(S2)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCOCC4)CC5=CC=CC=C5.Cl
• Molecular Formula: C24H27ClN4O4S2
• Molecular Weight: 535.1 g/mol

Description

N-(5-benzyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)-4-(morpholinosulfonyl)benzamide hydrochloride is a useful research compound. Its molecular formula is C24H27ClN4O4S2 and its molecular weight is 535.07. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compound Synthesis

Studies have demonstrated the synthesis of various heterocyclic compounds, highlighting the importance of chemical reactions involving enaminones and aminoheterocycles. For example, reactions of enaminones with aminoheterocycles have been explored to yield azolopyrimidines, azolopyridines, and quinolines, showing the versatility of these compounds in synthesizing diverse heterocyclic structures, which are crucial in drug development and other scientific applications (Almazroa, Elnagdi, & El‐Din, 2004).

Antimicrobial and Biological Activities

Research into heterocyclic compounds has also focused on their biological activities, including antimicrobial properties. For instance, novel series of heterocyclic benzamide derivatives have been synthesized and evaluated for their antibacterial and antifungal activities, indicating the potential use of such compounds in developing new antimicrobial agents (Patel & Patel, 2015).

Anticancer Activities

The synthesis and biological evaluation of heterocyclic compounds have extended to anticancer activities. Compounds derived from enaminone reactions with various agents have shown promising anticancer properties, including the induction of apoptosis in cancer cells. This area of research is critical for the discovery of new therapeutic agents against cancer (Gamal-Eldeen, Hamdy, Abdel‐Aziz, El-Hussieny, & Fakhr, 2014).

Molecular Docking and Drug Design

Some studies have also utilized molecular docking techniques to explore the interactions between synthesized compounds and biological targets, aiding in the design of drugs with specific biological activities. This approach has been applied to evaluate the binding energies of novel compounds against target proteins, indicating the potential of heterocyclic compounds in drug design and development (Flefel, El-Sofany, El-Shahat, Naqvi, & Assirey, 2018).